molecular formula C12H17N5O3 B5138074 2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide

2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide

Cat. No. B5138074
M. Wt: 279.30 g/mol
InChI Key: FFYPIRXKCXAXGE-UHFFFAOYSA-N
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Description

2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been explored in detail.

Mechanism of Action

The mechanism of action of 2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide involves the inhibition of oxidative stress in cells. This compound has been found to reduce the levels of reactive oxygen species (ROS) in cells, which can lead to cell damage and death. By reducing ROS levels, this compound may have potential therapeutic effects in a variety of diseases, including cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide has been found to have a variety of biochemical and physiological effects. This compound has been shown to reduce the levels of ROS in cells, which can lead to cell damage and death. Additionally, this compound has been found to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases. This compound has also been shown to have potential anti-cancer effects, although more research is needed to fully understand its potential in this area.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide in lab experiments include its well-established synthesis method and its potential therapeutic effects in a variety of diseases. However, there are also limitations to using this compound in lab experiments. One limitation is that this compound may have off-target effects that could complicate data interpretation. Additionally, more research is needed to fully understand the potential side effects of this compound.

Future Directions

There are many future directions for research on 2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide. One direction is to further explore its potential therapeutic effects in cancer and neurodegenerative diseases. Another direction is to study the potential side effects of this compound in more detail. Additionally, researchers could investigate the potential of this compound in combination with other therapies for enhanced therapeutic effects. Overall, there is much potential for this compound in scientific research, and further studies are needed to fully understand its potential.
Conclusion:
In conclusion, 2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been explored in detail. While there are advantages and limitations to using this compound in lab experiments, there is much potential for further research on its therapeutic effects in a variety of diseases.

Synthesis Methods

The synthesis of 2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide involves the reaction of 4-nitroaniline with piperazine in the presence of acetic anhydride. The resulting compound is then reacted with hydrazine hydrate to yield 2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide. This synthesis method has been well-established in the literature and has been used by many researchers to obtain this compound for their experiments.

Scientific Research Applications

2-[4-(4-nitrophenyl)-1-piperazinyl]acetohydrazide has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been explored in detail. Researchers have used this compound to study the effects of oxidative stress on cells, as well as its potential use in cancer treatment. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases.

properties

IUPAC Name

2-[4-(4-nitrophenyl)piperazin-1-yl]acetohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17N5O3/c13-14-12(18)9-15-5-7-16(8-6-15)10-1-3-11(4-2-10)17(19)20/h1-4H,5-9,13H2,(H,14,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFYPIRXKCXAXGE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC(=O)NN)C2=CC=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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